2-Amino-1-(m-tolyl)ethanone hydrochloride
Overview
Description
2-Amino-1-(m-tolyl)ethanone hydrochloride is a chemical compound with the molecular formula C9H12ClNO and a molecular weight of 185.65 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Amino-1-(m-tolyl)ethanone hydrochloride consists of 9 carbon atoms, 12 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 chlorine atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Amino-1-(m-tolyl)ethanone hydrochloride, such as its density, melting point, and boiling point, are not explicitly mentioned in the sources I found .Scientific Research Applications
Drug Conjugation and Detoxification
Glucuronidation is a significant Phase 2 reaction in drug metabolism, highlighting the importance of conjugation reactions in enhancing the solubility and excretion of drugs. This process is critical for detoxifying and eliminating various compounds, including potentially those similar to 2-Amino-1-(m-tolyl)ethanone hydrochloride, from the body (Dutton, 1978).
Toxicology Studies
The study of herbicide toxicity, specifically 2,4-dichlorophenoxyacetic acid (2,4-D), demonstrates the importance of understanding the environmental and biological impacts of chemical compounds. This research can provide a framework for assessing the potential toxicological effects of 2-Amino-1-(m-tolyl)ethanone hydrochloride and its safety profile (Zuanazzi et al., 2020).
Protein Hydrolysis and Functionality
Understanding the degree of hydrolysis of proteins and its impact on functionality is crucial for applications in nutrition and pharmacology. This knowledge can be applied to evaluate how 2-Amino-1-(m-tolyl)ethanone hydrochloride may interact with proteins or peptides in biological systems (Rutherfurd, 2010).
Peptide Studies and Structural Analysis
The paramagnetic amino acid TOAC has been utilized in studying peptides, indicating the value of incorporating specific amino acids for analyzing peptide structures and dynamics. This approach can be insightful for researching the structural and functional roles of 2-Amino-1-(m-tolyl)ethanone hydrochloride in peptide-based systems (Schreier et al., 2012).
Bioactive Peptides and Health Applications
The identification of bioactive peptides within milk proteins and their release through hydrolytic reactions has implications for health and disease management. This area of research suggests potential health-promoting applications of peptides derived from or related to 2-Amino-1-(m-tolyl)ethanone hydrochloride (Clare & Swaisgood, 2000).
Safety and Hazards
Future Directions
Indole derivatives, which are structurally similar to 2-Amino-1-(m-tolyl)ethanone hydrochloride, have been found to possess various biological activities, which have created interest among researchers to synthesize a variety of indole derivatives . This suggests that there may be potential for future research and development involving 2-Amino-1-(m-tolyl)ethanone hydrochloride.
properties
IUPAC Name |
2-amino-1-(3-methylphenyl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO.ClH/c1-7-3-2-4-8(5-7)9(11)6-10;/h2-5H,6,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPTIYRQELIAXFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30741090 |
Source
|
| Record name | 2-Amino-1-(3-methylphenyl)ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30741090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(m-tolyl)ethanone hydrochloride | |
CAS RN |
70785-83-0 |
Source
|
| Record name | 2-Amino-1-(3-methylphenyl)ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30741090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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